![molecular formula C24H30ClN3O3S2 B2444102 N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylthio)propanamide hydrochloride CAS No. 1329927-02-7](/img/structure/B2444102.png)
N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylthio)propanamide hydrochloride
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Description
N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylthio)propanamide hydrochloride is a useful research compound. Its molecular formula is C24H30ClN3O3S2 and its molecular weight is 508.09. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antifungal Properties
Compounds related to N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylthio)propanamide hydrochloride have been synthesized and shown to possess significant antibacterial and antifungal activities. These compounds are prepared by condensation reactions and their structures are confirmed through elemental analysis and spectral data. They demonstrate notable effectiveness against various bacterial and fungal strains, highlighting their potential as antimicrobial agents (Zala, Dave, & Undavia, 2015).
Antioxidant and Anticancer Activity
Some derivatives of this compound exhibit strong antioxidant activities, outperforming known antioxidants like ascorbic acid. They also show promising results in anticancer studies, particularly against human glioblastoma and breast cancer cell lines. These compounds are synthesized with various moieties and their molecular structures are confirmed through spectroscopy and mass spectrometry data. Their cytotoxicity against different cancer cell lines underlines their potential in cancer treatment (Tumosienė et al., 2020).
Synthesis and Characterization for Antimicrobial and Antifungal Agents
Novel derivatives of 2-(6-methoxy-2-naphthyl)propionamide, a compound closely related to this compound, have been synthesized and characterized. They display significant antimicrobial and antifungal properties, sometimes matching the activity levels of standard agents like Ampicilline and Flucanazole. Their synthesis involves the reaction of naproxenoyl chloride with different amino compounds, and their structures are confirmed through various analytical techniques (Helal et al., 2013).
properties
IUPAC Name |
N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylsulfanylpropanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O3S2.ClH/c1-29-19-8-9-21-22(18-19)32-24(25-21)27(12-5-11-26-13-15-30-16-14-26)23(28)10-17-31-20-6-3-2-4-7-20;/h2-4,6-9,18H,5,10-17H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVAGQIYFOGIPLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)N(CCCN3CCOCC3)C(=O)CCSC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
508.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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